2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-[(E)-{3-bromo-5-ethoxy-4-[(2-fluorobenzyl)oxy]phenyl}methylidene]acetohydrazide

• Molecular Formula: C20H19BrFN5O3S
• Molecular Weight: 508.4 g/mol
• IUPAC Name: 2-(5-amino-1,3,4-thiadiazol-2-yl)-N-[(E)-[3-bromo-5-ethoxy-4-[(2-fluorophenyl)methoxy]phenyl]methylideneamino]acetamide
• InChI: InChI=1S/C20H19BrFN5O3S/c1-2-29-16-8-12(10-24-25-17(28)9-18-26-27-20(23)31-18)7-14(21)19(16)30-11-13-5-3-4-6-15(13)22/h3-8,10H,2,9,11H2,1H3,(H2,23,27)(H,25,28)/b24-10+
• InChI Key: LPENSGUKCYASPR-YSURURNPSA-N
• Isomeric SMILES: CCOC1=C(C(=CC(=C1)/C=N/NC(=O)CC2=NN=C(S2)N)Br)OCC3=CC=CC=C3F
• SMILES: CCOC1=C(C(=CC(=C1)C=NNC(=O)CC2=NN=C(S2)N)Br)OCC3=CC=CC=C3F

Description

2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-[(E)-{3-bromo-5-ethoxy-4-[(2-fluorobenzyl)oxy]phenyl}methylidene]acetohydrazide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is a type of hydrazide that has been synthesized using a specific method, and it has been found to have unique biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-[(E)-{3-bromo-5-ethoxy-4-[(2-fluorobenzyl)oxy]phenyl}methylidene]acetohydrazide involves the inhibition of specific enzymes and signaling pathways that are involved in various biological processes. This compound has been found to inhibit the activity of various enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the inflammatory response. It has also been found to inhibit the activity of various signaling pathways, such as the nuclear factor-kappa B (NF-κB) pathway, which is involved in the regulation of cell survival and apoptosis.
Biochemical and Physiological Effects
2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-[(E)-{3-bromo-5-ethoxy-4-[(2-fluorobenzyl)oxy]phenyl}methylidene]acetohydrazide has been found to exhibit various biochemical and physiological effects. It has been found to have anti-inflammatory and antioxidant effects, which can help to reduce oxidative stress and inflammation in the body. This compound has also been found to have antitumor effects, which can help to prevent the growth and spread of cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-[(E)-{3-bromo-5-ethoxy-4-[(2-fluorobenzyl)oxy]phenyl}methylidene]acetohydrazide in lab experiments include its unique biochemical and physiological effects, which can help to elucidate the underlying mechanisms of various biological processes. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for research on 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-[(E)-{3-bromo-5-ethoxy-4-[(2-fluorobenzyl)oxy]phenyl}methylidene]acetohydrazide. These include further studies on its potential applications in the treatment of various diseases, such as cancer, diabetes, and Alzheimer's disease. Future research can also focus on the development of new derivatives of this compound with improved safety and efficacy profiles. Additionally, further studies can be conducted to determine the potential mechanisms of action of this compound and its effects on specific signaling pathways and enzymes.

Synthesis Methods

The synthesis of 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-[(E)-{3-bromo-5-ethoxy-4-[(2-fluorobenzyl)oxy]phenyl}methylidene]acetohydrazide involves the reaction of various chemical compounds, including thiourea, hydrazine hydrate, and 3-bromo-5-ethoxy-4-[(2-fluorobenzyl)oxy]benzaldehyde. The reaction is carried out under specific conditions, such as heating and stirring, to produce the final product.

Scientific Research Applications

2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-[(E)-{3-bromo-5-ethoxy-4-[(2-fluorobenzyl)oxy]phenyl}methylidene]acetohydrazide has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit various biological activities, such as anti-inflammatory, antioxidant, and antitumor effects. This compound has also been found to have potential applications in the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease.